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Introduction

Nitrous acid (HNO:z) and its conjugate base, nitrite (NO27), are important chemical species in
various fields, including environmental science, food chemistry, and biomedical research. In
biological systems, nitrite is a stable end-product of nitric oxide (NO) metabolism, a critical
signaling molecule.[1][2] Consequently, the accurate quantification of nitrite serves as an
indirect measure of NO production.[3] Spectrophotometry offers a simple, rapid, and cost-
effective approach for determining nitrous acid/nitrite concentration. The most widely
employed method is the Griess assay, which relies on a diazotization reaction to produce a
colored azo dye.[4][5]

Principle of the Griess Assay

The Griess test is a colorimetric method based on a two-step diazotization reaction first
described by Peter Griess in 1858.[5] The reaction involves two main reagents: sulfanilamide
and N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in an acidic medium.[6]

o Diazotization: In an acidic solution, nitrous acid (formed from nitrite) reacts with
sulfanilamide to form a diazonium salt.[5][7]

e Azo Coupling: This intermediate diazonium salt then couples with NED to form a stable,
intensely colored pink-red azo compound.[4][5]
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The intensity of the resulting color is directly proportional to the nitrite concentration in the
sample. The absorbance of this azo dye is measured spectrophotometrically at a wavelength of
approximately 540-548 nm.[4][7][8]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the spectrophotometric
determination of nitrite using the Griess assay, compiled from various sources.

Table 1: Performance Characteristics of the Griess Assay

Parameter Value Source(s)

Wavelength of Maximum

540 - 548 nm [4107118]
Absorbance (Amax)
Detection Limit 0.02-2.5uM [1][5][6]
Linearity Range Typically 5 - 200 uM 9]
Molar Extinction Coefficient (in
~26,530 L mol~t cm™1 [4][10]

water)
Molar Extinction Coefficient (in

o _ ~16,990 L mol-t cm™1 [4][10]
nitric acid)
Relative Standard Deviation <2% [4][10]

Table 2: Example Nitrite Standard Curve Preparation
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Nitrite Volume of .
. Volume of 1 o Final Volume
Standard Concentration Deionized
mM Stock (uL) (uL)
(M) Water (pL)
60 (from 1.0 mM Varies by Varies by
1 100
stock) protocol protocol
] o ] o Varies by
2 50 Serial Dilution Serial Dilution
protocol
] o ) o Varies by
3 25 Serial Dilution Serial Dilution
protocol
) o ) o Varies by
4 12.5 Serial Dilution Serial Dilution
protocol
e T Varies by
5 6.25 Serial Dilution Serial Dilution
protocol
) o ) o Varies by
6 3.125 Serial Dilution Serial Dilution
protocol
] o ) o Varies by
7 1.56 Serial Dilution Serial Dilution
protocol
Varies by Varies by
Blank 0 0
protocol protocol

Note: The specific volumes for serial dilutions will depend on the final volume required for the

assay plate wells.[1]

Experimental Protocols

Protocol 1: General Griess Assay for Nitrite

Determination

This protocol provides a general procedure for the determination of nitrite concentration in

agueous samples.

Materials and Equipment:
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e Spectrophotometer or microplate reader capable of measuring absorbance at 540-548 nm
e 96-well flat-bottom plates[1]
o Pipettes and tips
» Deionized water
e Griess Reagent:
o Component A: N-(1-naphthyl)ethylenediamine dihydrochloride solution[7]
o Component B: Sulfanilamide solution in an acidic buffer (e.g., phosphoric acid)[6][7]
e Sodium nitrite (NaNO3) standard solution (e.g., 1 mM)[1]
Procedure:

e Preparation of Griess Reagent: Mix equal volumes of Component A and Component B
immediately before use.[7] Protect the reagent from light.

e Standard Curve Preparation:

o Prepare a series of nitrite standards by serially diluting a stock solution (e.g., 1 mM sodium
nitrite) with deionized water.[1] Concentrations may range from 1.5 uM to 100 pM.[1]

o Pipette a specific volume (e.g., 50-100 uL) of each standard into separate wells of a 96-
well plate.

o Include a blank well containing only deionized water.
o Sample Preparation:
o Pipette the same volume of your unknown samples into separate wells.

o For samples with potentially high nitrite concentrations, dilution with deionized water may
be necessary to fall within the standard curve range.[2]

e Reaction:
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o Add a specific volume (e.g., 50-100 pL) of the freshly prepared Griess Reagent to each
well containing standards and samples.

o Incubate the plate at room temperature for 10-30 minutes, protected from light.[7][8]

e Measurement:
o Measure the absorbance of each well at 540-548 nm using a microplate reader.[4][8]
e Data Analysis:

o Subtract the absorbance of the blank from the absorbance readings of all standards and
samples.

o Plot the corrected absorbance values of the standards against their known concentrations
to generate a standard curve.

o Determine the nitrite concentration of the unknown samples by interpolating their
absorbance values on the standard curve.[9]

Protocol 2: Nitrite Determination in Biological Samples
(Cell Culture Supernatant, Serum, Plasma)

This protocol is adapted for the analysis of nitrite in more complex biological matrices.
Additional Materials:
¢ Phenol red-free cell culture medium (recommended for cell-based assays)[1]

o Deproteinization spin columns (e.g., 10 kDa molecular weight cut-off) for serum and plasma
samples[2]

» Refrigerated microcentrifuge
Sample Preparation Procedure:

e Cell Culture Supernatants:
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o Culture cells in phenol red-free medium for optimal results.[1]
o Collect the cell culture supernatant.

o If necessary, centrifuge the supernatant to pellet any cells or debris and use the clear
supernatant for the assay.

e Serum and Plasma:

o Proteins in serum and plasma can interfere with the assay. Therefore, deproteinization is
required.[2]

o Use a spin-X UF concentrator or similar ultrafiltration device.[8]

o Centrifuge the serum or plasma samples according to the manufacturer's instructions
(e.g., 10,000 x g for 10 minutes at 4°C).[2][8]

o Collect the protein-free filtrate for the Griess assay.[8]
e Urine:

o Urine samples often require dilution due to higher nitrite concentrations. A 10-fold dilution
with the assay buffer is a common starting point.[2][8]

Assay Procedure:

Follow the steps outlined in Protocol 1 using the prepared biological samples.

Visualizations
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Caption: Chemical pathway of the Griess reaction for nitrite detection.
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Caption: General experimental workflow for the Griess assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1219327?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Applicat?qn

Check Availability & Pricing

. bowdish.ca [bowdish.ca]

. assaygenie.com [assaygenie.com]

. Protocol Griess Test [protocols.io]

. ljacskros.com [ijacskros.com]

. Griess test - Wikipedia [en.wikipedia.org]

. Griess Reagent System Protocol [promega.com]

. documents.thermofisher.com [documents.thermofisher.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
© (0] ~ » &) faN w N -

. High-Throughput Griess Assay of Nitrite and Nitrate in Plasma and Red Blood Cells for
Human Physiology Studies under Extreme Conditions - PMC [pmc.ncbi.nlm.nih.gov]

e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes: Spectrophotometric Determination of
Nitrous Acid Concentration]. BenchChem, [2025]. [Online PDF]. Available at:
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nitrous-acid-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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